Cas no 859520-79-9 (4-tert-butyl-N-cyclopentylcyclohexan-1-amine)

• Product Name: 4-tert-butyl-N-cyclopentylcyclohexan-1-amine
• CAS No: 859520-79-9
• MF: C₁₅H₂₉N
• MW: 223.397464513779
• CID: 5041822
• Update Time: 2025-06-24

4-tert-butyl-N-cyclopentylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-cyclopentylcyclohexan-1-amine
• (4-tert-butyl-cyclohexyl)-cyclopentyl-amine
• N-Cyclopentyl-4-tert-butylcyclohexanamine

• Inchi： 1S/C15H29N/c1-15(2,3)12-8-10-14(11-9-12)16-13-6-4-5-7-13/h12-14,16H,4-11H2,1-3H3
• InChI Key： PNAAIDUTDBAVFF-UHFFFAOYSA-N
• SMILES： N(C1CCCC1)C1CCC(C(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• XLogP3: 4.3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-tert-butyl-N-cyclopentylcyclohexan-1-amine

Professional Introduction to 4-tert-butyl-N-cyclopentylcyclohexan-1-amine (CAS No. 859520-79-9)

4-tert-butyl-N-cyclopentylcyclohexan-1-amine, with the chemical formula C₁₃H₂₃N, is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. This amine derivative belongs to a class of molecules that exhibit promise in various therapeutic applications, particularly in the development of novel drugs targeting neurological and inflammatory disorders. The presence of both a tert-butyl group and a cyclopentylcyclohexane moiety contributes to its complex three-dimensional structure, which is critical for its interaction with biological targets.

The CAS number 859520-79-9 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research continuity. As a structurally diverse molecule, 4-tert-butyl-N-cyclopentylcyclohexan-1-amine has been explored for its potential role in modulating enzyme activity and receptor binding. Recent studies have highlighted its interaction with serine proteases, suggesting a possible mechanism of action in conditions characterized by excessive proteolytic activity.

In the realm of drug discovery, the tert-butyl group serves as a steric barrier, influencing the compound's solubility and metabolic stability. This feature is particularly valuable in designing molecules that require prolonged circulation or resistance to enzymatic degradation. Concurrently, the cyclopentylcyclohexane ring system introduces conformational flexibility, allowing the molecule to adopt multiple binding orientations. Such structural adaptability is often crucial for achieving high affinity and selectivity towards biological targets.

Recent advancements in computational chemistry have enabled more precise modeling of how 4-tert-butyl-N-cyclopentylcyclohexan-1-amine interacts with proteins. Molecular docking studies have revealed that this compound can bind to specific pockets within serine proteases, potentially inhibiting their activity. This finding aligns with ongoing research into protease inhibitors for treating conditions such as cancer and inflammation. The amine functional group at the N-position further enhances its potential as a pharmacophore, allowing for further derivatization to optimize pharmacokinetic properties.

The synthesis of 4-tert-butyl-N-cyclopentylcyclohexan-1-amine involves multi-step organic reactions, including alkylation and cyclization processes. The introduction of the tert-butyl group typically occurs early in the synthesis to prevent unwanted side reactions. Subsequent functionalization at the amine nitrogen provides opportunities to introduce additional pharmacological moieties. The use of advanced synthetic techniques has improved both yield and purity, making it more feasible for large-scale production and clinical trials.

Preclinical studies have begun to explore the pharmacological profile of 4-tert-butyl-N-cyclopentylcyclohexan-1-amine. Initial findings suggest that it may exhibit anti-inflammatory properties by modulating cytokine production pathways. The compound's ability to interact with inflammatory mediators without significant off-target effects makes it an attractive candidate for further development. Additionally, its structural complexity may contribute to reduced susceptibility to drug resistance compared to simpler molecules.

The biological activity of 4-tert-butyl-N-cyclopentylcyclohexan-1-amine is further enhanced by its ability to cross the blood-brain barrier, a critical factor for treating neurological disorders. This property has been demonstrated through both computational modeling and experimental validation using animal models. Researchers are particularly interested in its potential application in neurodegenerative diseases, where modulation of protease activity could slow disease progression.

As research continues, the therapeutic applications of 4-tert-butyl-N-cyclopentylcyclohexan-1-amine are expected to expand beyond inflammation and neurodegeneration. Its unique structural features make it a versatile scaffold for designing novel therapeutics targeting a wide range of diseases. Collaborative efforts between synthetic chemists and biologists are crucial for translating laboratory findings into clinical treatments that improve patient outcomes.

The development of new pharmaceuticals relies heavily on compounds like 4-tert-butyl-N-cyclopentylcyclohexan-1-amine that offer innovative solutions to complex medical challenges. The combination of structural complexity and demonstrated biological activity positions this molecule as a promising candidate for future drug candidates. Continued investigation into its mechanisms of action will provide valuable insights into therapeutic strategies across multiple disease areas.